![molecular formula C24H21NO6 B2878446 (Z)-2-(2,5-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one CAS No. 951980-87-3](/img/structure/B2878446.png)
(Z)-2-(2,5-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one
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Description
(Z)-2-(2,5-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C24H21NO6 and its molecular weight is 419.433. The purity is usually 95%.
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Scientific Research Applications
Anti-Tumor Activity
Benzofuran derivatives have been identified to possess strong anti-tumor properties . They function by interfering with the cell cycle and inducing apoptosis in cancer cells. Some benzofuran compounds have been developed as anticancer agents , showing effectiveness against various types of cancer cells .
Antibacterial Properties
These compounds exhibit significant antibacterial activity . They work by disrupting bacterial cell wall synthesis or inhibiting essential bacterial enzymes, making them potential candidates for treating bacterial infections, including those that are resistant to current antibiotics .
Antioxidative Effects
Benzofuran derivatives can act as antioxidants , protecting cells from oxidative stress by neutralizing free radicals. This property is beneficial in preventing oxidative stress-related diseases, such as cardiovascular diseases and neurodegenerative disorders .
Antiviral Applications
Some benzofuran compounds have shown promising results as antiviral agents . For instance, certain macrocyclic benzofuran compounds have demonstrated activity against the hepatitis C virus and are expected to be effective therapeutic drugs for the disease .
Synthesis of Complex Benzofuran Rings
Recent advancements in chemical synthesis have led to novel methods for constructing benzofuran rings. These methods, such as free radical cyclization cascades and proton quantum tunneling, allow for the creation of complex benzofuran ring systems with high yield and fewer side reactions .
Agricultural Uses
Benzofuran derivatives have been proposed for agricultural use as antifungal agents . They are used to treat seeds and crops like peas, beans, and potatoes to protect them from fungal diseases and improve crop yield .
properties
IUPAC Name |
(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-8-(furan-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO6/c1-27-16-5-7-20(28-2)15(10-16)11-22-23(26)18-6-8-21-19(24(18)31-22)13-25(14-30-21)12-17-4-3-9-29-17/h3-11H,12-14H2,1-2H3/b22-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQXLPATSXEMDH-JJFYIABZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(2,5-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one |
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